Cas no 34877-77-5 (Ethanone, 1-[2-(phenylethynyl)cyclohexyl]-)

• Product Name: Ethanone, 1-[2-(phenylethynyl)cyclohexyl]-
• CAS No: 34877-77-5
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 1466760
• Update Time: 2024-08-25

Ethanone, 1-[2-(phenylethynyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(phenylethynyl)cyclohexyl]-
• Ethanone, 1-[2-(2-phenylethynyl)cyclohexyl]-

• Inchi： 1S/C16H18O/c1-13(17)16-10-6-5-9-15(16)12-11-14-7-3-2-4-8-14/h2-4,7-8,15-16H,5-6,9-10H2,1H3
• InChI Key： ACILDMKVLOQFED-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCCCC1C#CC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 226.13584

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 359.0±35.0 °C(Predicted)
• PSA: 17.07